N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-phenoxypropanamide

• IUPAC Name: N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-phenoxypropanamide
• InChI: InChI=1S/C14H17N3O3S/c1-3-19-9-12-16-17-14(21-12)15-13(18)10(2)20-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3,(H,15,17,18)
• InChI Key: CXHOIGVWXQPHRC-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=NN=C(S1)NC(=O)C(C)OC2=CC=CC=C2
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]-2-phenoxypropanamide, commonly known as EPTC, is a selective herbicide that is widely used in agriculture to control grassy and broadleaf weeds. It belongs to the thiocarbamate family of herbicides and has been in use since the 1950s. EPTC is known for its effectiveness against annual grasses, such as crabgrass and foxtail, and certain broadleaf weeds, such as pigweed and lambsquarters. In

Mechanism of Action

EPTC works by inhibiting the synthesis of fatty acids in the target weeds. It does this by blocking the activity of the enzyme acetyl-CoA carboxylase, which is responsible for the first step in fatty acid synthesis. Without fatty acids, the weeds cannot grow and eventually die. EPTC is selective in its action, meaning that it only affects certain types of weeds and does not harm the crops.
Biochemical and Physiological Effects
EPTC has been shown to have a number of biochemical and physiological effects on plants. It can cause a reduction in photosynthesis, chlorophyll content, and protein synthesis in the target weeds. EPTC can also affect the root growth and development of the weeds. In addition, EPTC can have an impact on the microbial communities in the soil, which can have implications for soil fertility and nutrient cycling.

Advantages and Limitations for Lab Experiments

EPTC has several advantages for use in laboratory experiments. It is a well-established herbicide that has been extensively studied, so there is a wealth of information available on its properties and effects. EPTC is also relatively easy to use and can be applied in a variety of ways, such as foliar spray or soil incorporation. However, there are also some limitations to using EPTC in lab experiments. For example, it can be difficult to control the concentration and distribution of EPTC in the soil or plant tissue. In addition, EPTC can have variable effects depending on the soil type and environmental conditions.

Future Directions

There are several future directions for research on EPTC. One area of interest is the development of new formulations of EPTC that are more effective and environmentally friendly. Another area of research is the study of the long-term effects of EPTC on soil health and microbial communities. Additionally, there is a need for more research on the potential for EPTC to contaminate groundwater and surface water sources. Finally, there is a need for more research on the potential for EPTC to affect non-target organisms, such as beneficial insects and wildlife.
Conclusion
EPTC is a widely used herbicide that has been extensively studied for its herbicidal properties and effects on the environment. It works by inhibiting the synthesis of fatty acids in the target weeds and has a number of biochemical and physiological effects on plants. EPTC has several advantages for use in laboratory experiments, but there are also some limitations to its use. There are several future directions for research on EPTC, including the development of new formulations, the study of long-term effects on soil health, and the potential for environmental contamination.

Scientific Research Applications

EPTC has been extensively studied for its herbicidal properties and its effects on the environment. It has been used in numerous laboratory experiments to study its mode of action, biochemical and physiological effects, and potential for environmental contamination. EPTC has also been tested for its efficacy in controlling various weeds in different crops, such as corn, soybean, and wheat.